Cas no 104497-09-8 (2,4(1H,3H)-Pyrimidinedione,6-aminodihydro-1,3-dimethyl-)

2,4(1H,3H)-Pyrimidinedione,6-aminodihydro-1,3-dimethyl- structure
104497-09-8 structure
Product Name:2,4(1H,3H)-Pyrimidinedione,6-aminodihydro-1,3-dimethyl-
CAS No:104497-09-8
MF:C6H11N3O2
MW:157.170440912247
CID:98502
PubChem ID:13646772
Update Time:2025-04-18

2,4(1H,3H)-Pyrimidinedione,6-aminodihydro-1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2,4(1H,3H)-Pyrimidinedione,6-aminodihydro-1,3-dimethyl-
    • 6-amino-1,3-dimethyl-1,3-diazinane-2,4-dione
    • ACMC-20m79z
    • AG-D-16782
    • AGN-PC-00NIXI
    • CTK4A3086
    • 6-aminodihydro-1,3-dimethyl-2,4(1H,3H) –pyrimidinedione
    • SCHEMBL11564244
    • AKOS006271562
    • 6-Amino-1,3-dimethyldihydropyrimidine-2,4(1H,3H)-dione
    • DTXSID40545804
    • 104497-09-8
    • 6-aminodihydro-1,3-dimethyl-2,4(1H,3H) -pyrimidinedione
    • Inchi: 1S/C6H11N3O2/c1-8-4(7)3-5(10)9(2)6(8)11/h4H,3,7H2,1-2H3
    • InChI Key: JQFUGYKLPMWFDP-UHFFFAOYSA-N
    • SMILES: O=C1CC(N)N(C)C(N1C)=O

Computed Properties

  • Exact Mass: 157.08523
  • Monoisotopic Mass: 157.085126602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.6
  • Topological Polar Surface Area: 66.6Ų

Experimental Properties

  • PSA: 66.64
  • LogP: -0.23880
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